Cas no 1805064-95-2 (Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate
• CAS No: 1805064-95-2
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4889507
• Update Time: 2025-08-04

Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate

• Inchi： 1S/C10H11F2NO3/c1-5-6(4-9(15)16-2)7(10(11)12)3-8(14)13-5/h3,10H,4H2,1-2H3,(H,13,14)
• InChI Key： JHVBSHMGUPWSNC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C)=C1CC(=O)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate

Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate (CAS No. 1805064-95-2): A Comprehensive Overview

Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate (CAS No. 1805064-95-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This pyridine derivative is characterized by its unique structural features, including a difluoromethyl group and a hydroxy substituent, which contribute to its distinct chemical properties and potential applications. In recent years, the demand for fluorinated pyridine compounds has surged due to their enhanced bioavailability and metabolic stability, making them valuable building blocks in drug discovery.

The molecular structure of Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate features a pyridine core with strategic substitutions that influence its reactivity and interactions. The presence of the difluoromethyl group at the 4-position is particularly noteworthy, as fluorinated compounds often exhibit improved lipophilicity and membrane permeability. Researchers have been actively investigating similar fluorinated pyridines in the context of COVID-19 drug development, as these structures show promise in targeting viral proteases. While not directly related to pandemic research, this compound's structural analogs have been part of broader studies on antiviral agents.

In pharmaceutical applications, Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate serves as a key intermediate in the synthesis of more complex molecules. Its ester functionality and hydroxy group make it particularly versatile for further chemical modifications. Recent publications in medicinal chemistry journals have highlighted the growing importance of such intermediates in developing kinase inhibitors and GPCR-targeted therapies, which are hot topics in cancer research and neurological disorder treatments. The compound's stability under various pH conditions makes it suitable for diverse synthetic pathways.

The agrochemical industry has also shown interest in derivatives of Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate, particularly in the development of novel plant growth regulators and pesticide intermediates. With increasing global focus on sustainable agriculture and precision farming, researchers are exploring fluorinated compounds that can offer targeted action with reduced environmental impact. The difluoromethyl moiety in this compound may contribute to improved herbicidal activity while maintaining favorable environmental profiles, a key consideration in modern agrochemical design.

From a synthetic chemistry perspective, the preparation of Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate typically involves multi-step organic transformations. Recent advances in flow chemistry and continuous processing have made the production of such specialized intermediates more efficient and scalable. These technological developments align with the pharmaceutical industry's push toward green chemistry principles and process intensification, addressing common search queries about sustainable chemical manufacturing.

The analytical characterization of Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for quality control, especially when the compound is used as a pharmaceutical intermediate. The growing integration of AI-assisted spectral analysis in chemical characterization has improved the speed and accuracy of such evaluations, a trend frequently searched by analytical chemists and quality control professionals.

Market trends indicate steady growth in demand for fluorinated pyridine derivatives like Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate. The global market for fine chemicals and pharmaceutical intermediates is projected to expand significantly, driven by increased R&D investment in personalized medicine and targeted therapies. This compound's potential applications in these high-growth areas make it a subject of interest for chemical suppliers and research institutions alike.

Storage and handling recommendations for Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate follow standard protocols for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under standard regulations, proper laboratory practices should always be observed when working with any chemical substance. These safety considerations align with frequently searched topics about laboratory best practices and chemical storage guidelines.

Future research directions for Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate may explore its potential in bioconjugation chemistry and prodrug development, areas that have seen increased attention in drug delivery systems. The compound's functional groups offer opportunities for creating targeted drug conjugates, a strategy that has gained prominence in ADC (antibody-drug conjugate) technology. These applications resonate with current pharmaceutical industry trends and frequently appear in scientific literature searches.

In conclusion, Methyl 4-(difluoromethyl)-6-hydroxy-2-methylpyridine-3-acetate (CAS No. 1805064-95-2) represents an important building block in modern chemical research and development. Its unique structural features and versatile reactivity profile make it valuable across multiple disciplines, from pharmaceutical synthesis to agrochemical innovation. As research continues to uncover new applications for fluorinated heterocycles, compounds like this will likely remain at the forefront of scientific and industrial progress, addressing some of the most pressing challenges in healthcare and agricultural science.